Cas no 521291-57-6 (2-Propenoicacid,2-methyl-,(3S)-tetrahydro-5-oxo-3-furanylester(9CI))

• Product Name: 2-Propenoicacid,2-methyl-,(3S)-tetrahydro-5-oxo-3-furanylester(9CI)
• CAS No: 521291-57-6
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 936437
• PubChem ID: 45091130
• Update Time: 2025-04-19

2-Propenoicacid,2-methyl-,(3S)-tetrahydro-5-oxo-3-furanylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid,2-methyl-,(3S)-tetrahydro-5-oxo-3-furanylester(9CI)
• ZROFAXCQYPKWCY-LURJTMIESA-N
• 521291-57-6
• 2-Propenoic acid, 2-methyl-, (S)-tetrahydro-5-oxo-3-furanyl ester

• Inchi： 1S/C8H10O4/c1-5(2)8(10)12-6-3-7(9)11-4-6/h6H,1,3-4H2,2H3/t6-/m0/s1
• InChI Key： ZROFAXCQYPKWCY-LURJTMIESA-N
• SMILES： O1C(C[C@@H](C1)OC(C(=C)C)=O)=O

Computed Properties

• Exact Mass: 170.05800
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 0.42120